![molecular formula C10H8N2O4 B8136359 3-(Methoxycarbonyl)pyrazolo[1,5-a]pyridine-2-carboxylic acid](/img/structure/B8136359.png)
3-(Methoxycarbonyl)pyrazolo[1,5-a]pyridine-2-carboxylic acid
Overview
Description
3-(Methoxycarbonyl)pyrazolo[1,5-a]pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H8N2O4 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antidepressant Drug Potential : Pyrazolo[3,4-b]pyridines, similar in structure to 3-(Methoxycarbonyl)pyrazolo[1,5-a]pyridine-2-carboxylic acid, have shown high affinity and selectivity for the A1 adenosine receptor subtype. This suggests potential for new antidepressant drugs (Manetti et al., 2005).
Precursors in Synthesis : Ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates, structurally related to 3-(Methoxycarbonyl)pyrazolo[1,5-a]pyridine-2-carboxylic acid, are used as precursors in Sonogashira-type cross-coupling reactions. This facilitates the synthesis of condensed pyrazoles, including pyrano[4,3-c]pyrazol (Arbačiauskienė et al., 2011).
Catalytic Activity Ligands : Pyrazolo[1,5-a]pyridine-3-carboxylic acid, a closely related compound, has been used in palladium-copper-catalyzed decarboxylative arylation to produce diverse N-heterocyclic carbene ligands. These ligands show potential for catalytic activity in Suzuki-type reactions (Alam et al., 2016).
Synthesis of Novel Polycyclic Heteroaromatic Compounds : The synthesis of novel polycyclic heteroaromatic compounds is possible using 2-carboxy-6-methoxybenzofuran-3-acetic acid anhydride, a versatile reaction strategy for synthesis of polycyclic heteroaromatic compounds (Patankar et al., 2008).
Production of Indolizines and Azaindolizines : Intramolecular 1,3-dipolar cycloaddition of 3-(phenylpropynoyloxyalkyl)pyridine N-ylides can produce peri-fused indolizines and azaindolizines with various lactone rings (Miki et al., 1985).
Anticancer Agent Development : Organometallic 3-(1H-Benzimidazol-2-yl)-1H-pyrazolo[3,4-b]pyridines, structurally related to the compound , have shown potential as cyclin-dependent kinase inhibitors, offering prospects as anticancer agents (Stepanenko et al., 2011).
properties
IUPAC Name |
3-methoxycarbonylpyrazolo[1,5-a]pyridine-2-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O4/c1-16-10(15)7-6-4-2-3-5-12(6)11-8(7)9(13)14/h2-5H,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAXJTJGLFFUDJQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C=CC=CN2N=C1C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Methoxycarbonyl)pyrazolo[1,5-a]pyridine-2-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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